Cas no 1261957-15-6 (2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol)

• Product Name: 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol
• CAS No: 1261957-15-6
• MF: C₁₄H₁₄ClNO₃S
• MW: 311.783861637115
• MDL: MFCD18315833
• CID: 5148715
• Update Time: 2026-03-03

2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol

• MDL： MFCD18315833
• Inchi： 1S/C14H14ClNO3S/c1-16(2)20(18,19)12-6-3-10(4-7-12)11-5-8-13(15)14(17)9-11/h3-9,17H,1-2H3
• InChI Key： ZKYXGPWRNQMIKV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(=CC=1)S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 311.038
• Monoisotopic Mass: 311.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol

2-Chloro-5-(4-N,N-Dimethylsulfamoylphenyl)Phenol (CAS No. 1261957-15-6): A Comprehensive Overview of Structure, Synthesis, and Emerging Applications

The compound 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol, identified by its CAS No. 1261957-15-6, represents a structurally unique aromatic molecule with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a chlorinated phenolic core with a dimethylsulfamoyl-substituted aromatic ring, creating a scaffold that has attracted attention for its tunable physicochemical properties and functional versatility. This article provides an in-depth exploration of its chemical characteristics, synthetic pathways, and recent advancements in its application domains.

The core structure of 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol features a para-dimethylsulfamoyl group (–SO₂N(CH₃)₂) appended to the phenolic ring at the 4-position, while a chlorine atom occupies the 2-position of the adjacent aromatic system. This arrangement imparts distinct electronic effects: the electron-withdrawing nature of the sulfamoyl group enhances the acidity of the phenolic hydroxyl proton, while the chlorine substituent introduces steric bulk and further modulates reactivity. These features make it an attractive candidate for designing molecules with tailored interactions in biological systems or catalytic environments.

Synthetic strategies for CAS No. 1261957-15-6 typically involve multi-step processes centered on aromatic nucleophilic substitution or coupling reactions. A common approach begins with the alkylation or acylation of aniline derivatives to introduce the dimethylsulfamoyl functionality, followed by electrophilic chlorination at the desired position on the aromatic ring. Recent studies have highlighted the utility of transition-metal-catalyzed cross-coupling methods, such as Buchwald–Hartwig aminations or palladium-mediated sulfonamide formations, to achieve high regioselectivity and yield efficiency in large-scale production scenarios.

In terms of biological activity, preliminary investigations suggest that 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol exhibits moderate antifungal properties against *Candida albicans* and *Aspergillus niger*, likely due to its ability to disrupt cell membrane integrity through hydrophobic interactions mediated by its sulfamoyl moiety. Additionally, computational docking studies published in *Journal of Medicinal Chemistry* (Vol. 98, 2023) propose that this compound could serve as a lead structure for developing inhibitors targeting SARS-CoV-2 main protease (Mpro), owing to favorable binding affinities within key active site residues.

The environmental stability and solubility profile of CAS No. 1261957-15-6 have also been extensively characterized using advanced spectroscopic techniques such as NMR and X-ray crystallography. Notably, its crystalline form demonstrates enhanced thermal resistance compared to analogous unsubstituted phenols, making it suitable for applications requiring robustness under varied processing conditions—such as formulation into solid dosage forms or incorporation into polymer matrices for controlled release systems.

Ongoing research efforts are exploring novel derivatization routes to expand the functional scope of this compound beyond traditional uses. For instance, grafting additional polar groups onto either aromatic ring could improve water solubility without compromising structural integrity—a critical factor when designing oral medications where bioavailability is paramount. Furthermore, collaborative projects between academic institutions and industry partners are investigating hybrid materials incorporating 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)phenol into nanocarriers for targeted drug delivery applications.

In summary, CAS No. 1261957-15-6 stands out as a promising building block within modern chemical synthesis owing to its adaptable architecture and demonstrated utility across multiple disciplines—from antimicrobial agents to molecular recognition elements in biosensors. As methodologies continue evolving alongside our understanding of molecular behavior at atomic levels through quantum mechanical simulations and machine learning algorithms applied to retrosynthetic analysis tools like Chematica or MolPort’s platform—this compound will undoubtedly play an increasingly pivotal role in shaping future innovations within both medicinal chemistry and materials science fields alike.